4-(4-(bis(2-chloroethyl)amino)phenyl)-1-hydroxybutane-1,1-bisphosphonic acid
4-(4-(bis(2-chloroethyl)amino)phenyl)-1-hydroxybutane-1,1-bisphosphonic acid
Brand Name:
Vulcanchem
CAS No.:
104233-81-0
VCID:
VC0010500
InChI:
InChI=1S/C14H23Cl2NO7P2/c15-8-10-17(11-9-16)13-5-3-12(4-6-13)2-1-7-14(18,25(19,20)21)26(22,23)24/h3-6,18H,1-2,7-11H2,(H2,19,20,21)(H2,22,23,24)
SMILES:
C1=CC(=CC=C1CCCC(O)(P(=O)(O)O)P(=O)(O)O)N(CCCl)CCCl
Molecular Formula:
C14H23Cl2NO7P2
Molecular Weight:
450.2 g/mol
4-(4-(bis(2-chloroethyl)amino)phenyl)-1-hydroxybutane-1,1-bisphosphonic acid
CAS No.: 104233-81-0
Main Products
VCID: VC0010500
Molecular Formula: C14H23Cl2NO7P2
Molecular Weight: 450.2 g/mol
| CAS No. | 104233-81-0 |
|---|---|
| Product Name | 4-(4-(bis(2-chloroethyl)amino)phenyl)-1-hydroxybutane-1,1-bisphosphonic acid |
| Molecular Formula | C14H23Cl2NO7P2 |
| Molecular Weight | 450.2 g/mol |
| IUPAC Name | [4-[4-[bis(2-chloroethyl)amino]phenyl]-1-hydroxy-1-phosphonobutyl]phosphonic acid |
| Standard InChI | InChI=1S/C14H23Cl2NO7P2/c15-8-10-17(11-9-16)13-5-3-12(4-6-13)2-1-7-14(18,25(19,20)21)26(22,23)24/h3-6,18H,1-2,7-11H2,(H2,19,20,21)(H2,22,23,24) |
| Standard InChIKey | JHBMGZJQVAIXNT-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CCCC(O)(P(=O)(O)O)P(=O)(O)O)N(CCCl)CCCl |
| Canonical SMILES | C1=CC(=CC=C1CCCC(O)(P(=O)(O)O)P(=O)(O)O)N(CCCl)CCCl |
| Synonyms | 4-(4-(bis(2-chloroethyl)amino)phenyl)-1-hydroxybutane-1,1-bisphosphonic acid 4-BAD |
| PubChem Compound | 128519 |
| Last Modified | Nov 11 2021 |
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